5-Iodo-2-methylnicotinaldehyde

• Molecular Formula: C7H6INO
• Molecular Weight: 247.03 g/mol
• IUPAC Name: 5-iodo-2-methylpyridine-3-carbaldehyde
• InChI: InChI=1S/C7H6INO/c1-5-6(4-10)2-7(8)3-9-5/h2-4H,1H3
• InChI Key: CIMQCCVHEIRSHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)I)C=O

Description

5-Iodo-2-methylnicotinaldehyde is a pyridine derivative featuring an aldehyde functional group at position 3, a methyl substituent at position 2, and an iodine atom at position 5 (IUPAC name: 5-iodo-2-methylpyridine-3-carbaldehyde). The iodine atom introduces steric bulk and polarizability, which can influence reactivity and binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Iodo-2-methylnicotinaldehyde typically involves the iodination of 2-methylnicotinaldehyde. One common method is the electrophilic substitution reaction, where iodine is introduced to the 5-position of the pyridine ring. This can be achieved using iodine and an oxidizing agent such as nitric acid or hydrogen peroxide under controlled conditions .

Industrial Production Methods

Industrial production of 5-Iodo-2-methylnicotinaldehyde may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This includes precise control of temperature, reaction time, and the concentration of reagents.

Chemical Reactions Analysis

Types of Reactions

5-Iodo-2-methylnicotinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The iodine atom can be substituted with other nucleophiles in reactions such as nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: 5-Iodo-2-methylnicotinic acid.

Reduction: 5-Iodo-2-methyl-2-hydroxypyridine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Iodo-2-methylnicotinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Iodo-2-methylnicotinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The iodine atom can also participate in halogen bonding, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between 5-iodo-2-methylnicotinaldehyde and analogs from the evidence:

Compound Name	Molecular Formula	CAS Number	Functional Group	Substituents	Key Properties/Applications	Reference
5-Iodo-2-methylnicotinaldehyde	C₇H₆INO	Not provided	Aldehyde	2-Methyl, 5-Iodo	Potential synthetic intermediate	N/A
5-Iodo-2-methyl benzoic acid	C₈H₇IO₂	Not provided	Carboxylic acid	2-Methyl, 5-Iodo	Organic synthesis intermediate
Ethyl 2-hydroxy-5-nitronicotinate	C₈H₈N₂O₅	156896-54-7	Ester, Hydroxy	2-Hydroxy, 5-Nitro	Pharmaceutical intermediate
2-Methyl-5-nitroimidazole	C₄H₅N₃O₂	696-23-1	Imidazole	2-Methyl, 5-Nitro	Antibiotic applications

Key Observations:

Functional Groups :

• The aldehyde group in 5-iodo-2-methylnicotinaldehyde is more reactive than the carboxylic acid in 5-iodo-2-methyl benzoic acid (), enabling nucleophilic additions or condensations. In contrast, the ester and hydroxy groups in ethyl 2-hydroxy-5-nitronicotinate () suggest stability under specific pH conditions, suitable for prodrug formulations.
• The nitro group in ’s compound is a strong electron-withdrawing group, which reduces electron density on the pyridine ring compared to the iodine in the target compound.

Substituent Effects: Iodo vs. Nitro: Iodo substituents (as in the target compound and ) can participate in halogen bonding and facilitate cross-coupling reactions (e.g., Suzuki-Miyaura), whereas nitro groups () are often reduced to amines in medicinal chemistry workflows. Methyl vs.

Core Heterocycle Differences :

• Pyridine (target compound) vs. imidazole (): Pyridine’s electron-deficient aromatic ring favors electrophilic substitution at specific positions, while imidazole’s dual nitrogen atoms enable coordination chemistry and broader biological activity (e.g., antimicrobial action in nitroimidazoles) .

Biological Activity

5-Iodo-2-methylnicotinaldehyde is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological activity, including relevant data tables, case studies, and research findings.

Property	Value
CAS Number	1289194-12-2
Molecular Formula	C7H6N2O
Molecular Weight	150.13 g/mol
IUPAC Name	5-Iodo-2-methylnicotinaldehyde
Canonical SMILES	Cc1cncc(c1C=O)I

The biological activity of 5-Iodo-2-methylnicotinaldehyde is primarily attributed to its interactions with biological targets such as enzymes and receptors. It has been noted for its potential as a modulator of nicotinic acetylcholine receptors (nAChRs), which play a crucial role in neurotransmission and other physiological processes. The iodine substituent may enhance the compound's binding affinity and selectivity towards these targets, potentially leading to significant pharmacological effects.

Antimicrobial Activity

Research has indicated that 5-Iodo-2-methylnicotinaldehyde exhibits notable antimicrobial properties. In a study evaluating various derivatives, it was found to possess moderate inhibitory effects against several pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) values for some tested strains are summarized in the following table:

Microorganism	MIC (µM)
Escherichia coli	0.21
Pseudomonas aeruginosa	0.25
Candida albicans	0.83
Micrococcus luteus	0.50

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents, particularly against resistant strains .

Cytotoxicity Studies

In vitro studies assessing the cytotoxic effects of 5-Iodo-2-methylnicotinaldehyde on human cell lines revealed varying degrees of toxicity. The compound was tested on HaCat (human keratinocytes) and BALB/c 3T3 (mouse fibroblasts) cells using the MTT assay, which measures cell viability:

Cell Line	IC50 (µM)
HaCat	15
BALB/c 3T3	20

These results indicate that while the compound demonstrates antimicrobial efficacy, it also possesses cytotoxic properties that warrant further investigation into its safety profile .

Case Studies

• Antimicrobial Efficacy : A study conducted by researchers at MDPI evaluated the antimicrobial activity of various nicotinaldehyde derivatives, including 5-Iodo-2-methylnicotinaldehyde. The study highlighted its effectiveness against Gram-negative bacteria, showing promising results that could lead to new therapeutic options for treating infections caused by resistant strains.
• Binding Affinity Studies : Computational docking studies have shown that 5-Iodo-2-methylnicotinaldehyde fits well into the active sites of several targets involved in bacterial resistance mechanisms. These studies suggest potential pathways for enhancing its efficacy through structural modifications .